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Compound of Interest

Compound Name: [D-Trp34]-Neuropeptide Y

Cat. No.: B15616635 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of [D-Trp34]-Neuropeptide Y, a potent and selective neuropeptide Y (NPY) Y5

receptor agonist. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with standard regulations.

Chemical and Physical Properties
A summary of the key quantitative data for [D-Trp34]-Neuropeptide Y is presented below.

Property Value

Molecular Formula C₁₉₆H₂₈₉N₅₅O₅₆[1]

Molecular Weight 4311.72 g/mol [1]

CAS Number 153549-84-9[1][2]

Appearance White to off-white powder[2]

Solubility Soluble to 0.20 mg/mL in 20% acetonitrile[2][3]

Storage Store at -20°C[2][3]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), [D-Trp34]-Neuropeptide Y is not classified as a

hazardous substance or mixture[1]. However, as a good laboratory practice, appropriate
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personal protective equipment (PPE) should always be worn when handling the compound.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water.

Skin Contact: Rinse skin with water. Remove contaminated clothing.

Inhalation: Move to fresh air.

Ingestion: Wash out mouth with water. Do NOT induce vomiting.

Step-by-Step Disposal Protocol
Disposal of [D-Trp34]-Neuropeptide Y and its containers must be conducted in accordance

with all applicable country, federal, state, and local regulations[1]. The following is a general

procedural guide based on the non-hazardous nature of the compound.

1. Unused Dry Reagent:

Step 1: Consolidate all unused and unwanted dry [D-Trp34]-Neuropeptide Y into a clearly
labeled, sealed container.
Step 2: The label should include the chemical name ("[D-Trp34]-Neuropeptide Y") and CAS
number (153549-84-9).
Step 3: Dispose of the container through your institution's chemical waste management
program.

2. Contaminated Materials (e.g., weigh boats, pipette tips, gloves):

Step 1: Collect all solid waste materials that have come into contact with [D-Trp34]-
Neuropeptide Y.
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Step 2: Place these materials in a designated, sealed waste container labeled for chemical
waste.
Step 3: Dispose of the container according to your institution's chemical waste procedures.

3. Aqueous Solutions:

Step 1: While the compound is not classified as hazardous, direct disposal down the drain is
discouraged to prevent the introduction of research chemicals into the water system.
Step 2: Collect aqueous solutions containing [D-Trp34]-Neuropeptide Y in a designated,
sealed, and clearly labeled waste container.
Step 3: The label should indicate the contents of the solution.
Step 4: Dispose of the container through your institution's chemical waste management
program.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of [D-
Trp34]-Neuropeptide Y.

Identify Waste Type

Solid Waste
(Unused Reagent, Contaminated Labware)

Liquid Waste
(Aqueous Solutions)

Place in a labeled, sealed
solid chemical waste container.

Place in a labeled, sealed
liquid chemical waste container.

Dispose through Institutional
Chemical Waste Program

Disposal Complete

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15616635?utm_src=pdf-body
https://www.benchchem.com/product/b15616635?utm_src=pdf-body
https://www.benchchem.com/product/b15616635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal workflow for [D-Trp34]-Neuropeptide Y.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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